![molecular formula C15H17ClN2O2S B2413723 1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one CAS No. 2097899-90-4](/img/structure/B2413723.png)
1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one
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Description
1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one is a useful research compound. Its molecular formula is C15H17ClN2O2S and its molecular weight is 324.82. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Formation
Research on similar compounds shows applications in the synthesis of various heterocyclic systems. For instance, 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, a related compound, has been utilized as a starting material for alkylation and ring closure reactions, leading to a diverse library of compounds, including pyrazolines, pyridines, and benzodiazepines (G. Roman, 2013). Similarly, thieno[2,3-b]pyridine derivatives have been synthesized for forming polyheterocyclic compounds, demonstrating the compound's utility in complex synthesis processes (M. A. Elneairy et al., 2006).
Antimicrobial and Anticancer Applications
The utility of related compounds in constructing novel heterocyclic systems has shown promising results in antimicrobial and anticancer evaluations. For example, a study demonstrated the synthesis of various heterocyclic systems linked to a furo[3,2-g]chromene moiety, which exhibited variable inhibitory effects against microbial and cancer cells (M. Ibrahim et al., 2022).
Structural and Molecular Studies
Compounds like 9-Furfurylidene-2,3-dimethyl-6,7,8,9-tetrahydro-4H-thieno[2′,3′:4,5]pyrimidino[1,2-a]pyridin-4-one, structurally similar to the compound , have been studied for their molecular structure and intermolecular interactions, contributing to a better understanding of such chemical entities (K. Bozorov et al., 2010).
Enaminone Utilization in Heterocyclic Synthesis
Enaminones, closely related to the compound , have been utilized as building blocks in the synthesis of heterocyclic compounds like nicotinic acid and thienopyridine derivatives, indicating the potential for similar applications with 1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one (M. Abdel-Khalik et al., 2004).
properties
IUPAC Name |
1-(2-chloro-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN2O2S/c1-9-12(10(2)20-17-9)3-4-15(19)18-6-5-13-11(8-18)7-14(16)21-13/h7H,3-6,8H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKIPGWHBBWIVLV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CCC(=O)N2CCC3=C(C2)C=C(S3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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